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Compound of Interest

Compound Name:
4-(2-Ethylphenoxy)-3-

methylaniline

CAS No.: 946663-58-7

Cat. No.: B3171134

Get Quote

Executive Summary & Chemical Identity[2][3]
4-(2-Ethylphenoxy)-3-methylaniline is a substituted aniline derivative typically used as a

pharmaceutical intermediate or building block in organic synthesis.[1][2] Due to the presence of

the aniline moiety and the diphenyl ether linkage, this compound presents specific risks

regarding acute toxicity and long-term aquatic toxicity.[1][2]

Effective disposal requires strict adherence to zero-discharge principles.[1] Under no

circumstances should this compound be released into municipal sewage systems or standard

trash.[2] The only validated disposal method is high-temperature incineration via a licensed

hazardous waste contractor.[1]
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Property Detail

Chemical Name 4-(2-Ethylphenoxy)-3-methylaniline

Chemical Class Substituted Diphenyl Ether / Aniline Derivative

Molecular Formula C₁₅H₁₇NO

Molecular Weight 227.30 g/mol

Primary Hazard Toxic (Oral/Dermal), Aquatic Toxicity (Chronic)

Waste Code (RCRA)

Not specifically listed (P/U list), but

characteristic of Toxic (D003) if reactivity

applies, or general Organic Toxicity.[1][2][3]

Treat as Hazardous Waste.

Hazard Identification & Risk Assessment
Before initiating disposal, you must understand the "Why" behind the safety protocols. Aniline

derivatives can cause methemoglobinemia (interference with oxygen transport in blood) and

are often potent sensitizers.[2]

GHS Hazard Classification (Inferred from Class)
Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4 (Harmful or Toxic).[2]

Skin/Eye Irritation: Category 2 (Causes irritation).[2][4]

Aquatic Toxicity: Acute Category 1 / Chronic Category 1 (Very toxic to aquatic life with long-

lasting effects).[1]

Personal Protective Equipment (PPE) Matrix
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Zone PPE Requirement Rationale

Respiratory

N95 or P100 Respirator

(Solid); Half-mask with Organic

Vapor Cartridge

(Liquid/Solution)

Prevents inhalation of dust or

volatile organic vapors that can

enter the bloodstream.[1][2]

Dermal
Double Nitrile Gloves (0.11

mm min) or Viton®

Aniline derivatives can

permeate standard latex

rapidly.[2] Double gloving

provides a breakthrough buffer.

[2]

Ocular Chemical Splash Goggles

Safety glasses are insufficient

against splashes that can

cause corneal damage.[2]

Body
Tyvek® Lab Coat or Chemical

Apron

Prevents contamination of

street clothes; disposable

Tyvek is preferred for disposal

operations.[2]

Pre-Disposal Handling & Segregation[1][2][7]
Principle: Segregation prevents dangerous chemical incompatibilities. 4-(2-Ethylphenoxy)-3-
methylaniline is a weak base.[1][2]

Incompatibility Alert: NEVER mix with strong oxidizers (e.g., nitric acid, permanganates) or

strong acids in the waste stream.[2] This can generate heat and toxic nitrated byproducts.[2]

[5]

Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

Avoid metal containers if the waste is acidic.[2]

Disposal Protocols
Workflow A: Liquid Waste (Stock Solutions & Reaction
Mixtures)
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Applicable for: HPLC effluents, mother liquors, and dissolved reagents.[1][2]

Characterize the Solvent: Determine if the primary solvent is Halogenated (e.g., DCM,

Chloroform) or Non-Halogenated (e.g., Methanol, DMSO).[2]

Collection:

Pour waste into the appropriate "Organic Waste" carboy.[2]

Crucial Step: If the concentration of the aniline derivative is >1%, label the carboy

specifically as "Contains Toxic Anilines" to alert the disposal contractor.[2]

pH Adjustment (Optional but Recommended): Ensure the waste stream is neutral (pH 6-8).

Acidic waste containing anilines can precipitate salts that clog incinerator feeds.[2]

Final Seal: Cap tightly with a vented cap if over-pressurization is a risk (rare for this

compound alone).

Workflow B: Solid Waste (Contaminated Consumables)
Applicable for: Weighing boats, pipette tips, gloves, and silica gel pads.[1][2]

Decontamination: Do not attempt to wash consumables.[2] Treat them as fully contaminated.

Bagging: Place all items into a clear, heavy-duty polyethylene bag (minimum 4 mil

thickness).

Secondary Containment: Place the sealed bag into a rigid fiber drum or hazardous waste

bucket labeled "Solid Hazardous Waste - Toxic."

Sharps: If needles/syringes are contaminated, they must go into a rigid Red Sharps

Container, not soft bags.

Workflow C: Pure Substance Disposal (Expired/Unused)
[3]

Do Not Open: Keep the original vendor bottle sealed.
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Overpack: Place the entire bottle into a larger sealable plastic container or Ziploc bag.

Labeling: Attach a hazardous waste tag with the full chemical name and the hazard check

"Toxic."[2]

Visualized Disposal Decision Tree
The following diagram illustrates the logical flow for segregating and disposing of 4-(2-
Ethylphenoxy)-3-methylaniline waste.
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Waste Generation:
4-(2-Ethylphenoxy)-3-methylaniline

Determine Waste State

Liquid / Solution Solid / Consumables

Primary Solvent Type? Item Type?

Halogenated Waste Stream
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Waste Stream
(e.g., MeOH, DMSO)

No Halogens

Apply 'Toxic' & 'Env. Hazard' Labels

Rigid Sharps Container
(Needles/Glass)

Double-Bagged Polyethylene
(Gloves/Paper)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Caption: Figure 1. Segregation and disposal workflow for 4-(2-Ethylphenoxy)-3-
methylaniline, ensuring separation of halogenated streams and sharps.

Emergency Procedures (Spill Response)
In the event of a spill, immediate action prevents exposure and environmental release.[2][6][7]
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Evacuate & Ventilate: Clear the area of unnecessary personnel.

PPE Up: Don respiratory protection and double gloves immediately.[2]

Containment:

Solid Spill: Cover with wet paper towels to prevent dust generation, then scoop into a

waste bag.[2]

Liquid Spill: Surround with absorbent booms.[2] Absorb using vermiculite or sand.[2] Do

not use combustible materials like sawdust.[1]

Decontamination: Clean the surface with a soap/water solution.[2] Collect all cleaning

materials as hazardous waste (Workflow B).

Regulatory Compliance & Documentation
US EPA (RCRA): While not explicitly a P-listed waste, the toxicity characteristic requires it to

be managed as hazardous waste.[1][2]

Transport (DOT/IATA):

Proper Shipping Name: Toxic solids, organic, n.o.s. (4-(2-Ethylphenoxy)-3-
methylaniline)[1][2]

Hazard Class: 6.1 (Toxic)[1][2]

Packing Group: III

Verification Step: Always consult the specific Safety Data Sheet (SDS) provided by your vendor

(e.g., Santa Cruz Biotechnology, Combi-Blocks) as impurities or salt forms (e.g., HCl salt) may

alter physical properties.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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